Cas no 42329-20-4 (Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate)

Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate is a versatile intermediate in organic synthesis, particularly valued for its α,β-unsaturated ester functionality and pyridine moiety. The compound’s conjugated system enhances reactivity in Michael additions, cyclizations, and other nucleophilic reactions, making it useful for constructing heterocyclic frameworks. Its ethyl ester group improves solubility in organic solvents, facilitating handling in synthetic workflows. The 6-methylpyridin-2-yl substituent contributes to steric and electronic modulation, enabling selective transformations. This compound is commonly employed in pharmaceutical and agrochemical research for developing bioactive molecules. High purity grades ensure consistent performance in complex syntheses. Proper storage under inert conditions is recommended to maintain stability.
Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate structure
42329-20-4 structure
Product Name:Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate
CAS No:42329-20-4
MF:C11H13NO2
MW:191.226423025131
MDL:MFCD22412739
CID:4782471
Update Time:2025-06-09

Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate
    • Ethyl (E)-3-(6-methylpyridin-2-yl)acrylate
    • ethyl (2E)-3-(6-methylpyridin-2-yl)prop-2-enoate
    • 2-Propenoic acid, 3-(6-methyl-2-pyridinyl)-, ethyl ester
    • MDL: MFCD22412739
    • Inchi: 1S/C11H13NO2/c1-3-14-11(13)8-7-10-6-4-5-9(2)12-10/h4-8H,3H2,1-2H3/b8-7+
    • InChI Key: GHFDKOZDLQLUHS-BQYQJAHWSA-N
    • SMILES: O(C(/C=C/C1C=CC=C(C)N=1)=O)CC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 213
  • XLogP3: 1.9
  • Topological Polar Surface Area: 39.2

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Additional information on Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate

Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate (CAS No. 42329-20-4): An Overview of Its Synthesis, Properties, and Applications in the Pharmaceutical and Chemical Industries

Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate (CAS No. 42329-20-4) is a versatile compound that has gained significant attention in the pharmaceutical and chemical industries due to its unique properties and potential applications. This article provides a comprehensive overview of the compound, including its synthesis, physical and chemical properties, and its role in various research and industrial contexts.

Synthesis of Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate

The synthesis of Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate can be achieved through several methods, each with its own advantages and limitations. One of the most common approaches involves the reaction of 6-methylpyridine-2-carbaldehyde with ethyl acrylate in the presence of a base. This method is well-documented in the literature and has been optimized to achieve high yields and purity. Another approach involves the condensation of 6-methylpyridine-2-carbaldehyde with ethyl acrylate using a catalyst such as piperidine or triethylamine. These methods have been refined over the years to improve efficiency and reduce by-products.

Recent advancements in synthetic chemistry have led to the development of novel catalysts and reaction conditions that further enhance the yield and selectivity of the synthesis. For example, a study published in Organic Letters in 2021 reported the use of a palladium-catalyzed coupling reaction to synthesize Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate with high efficiency and stereoselectivity. This method not only simplifies the synthetic process but also reduces environmental impact by minimizing waste generation.

Physical and Chemical Properties

Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate is a colorless liquid with a characteristic odor. It has a molecular weight of 185.19 g/mol and a boiling point of approximately 185°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. Its chemical structure consists of an acrylate moiety conjugated with a substituted pyridine ring, which imparts unique electronic and steric properties.

The presence of the double bond in the acrylate moiety makes Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate highly reactive towards various chemical transformations, including polymerization, addition reactions, and Michael additions. These reactivity features make it an attractive building block for the synthesis of more complex molecules with diverse functionalities.

Applications in Pharmaceutical Research

Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate has found numerous applications in pharmaceutical research due to its ability to serve as a key intermediate in the synthesis of bioactive compounds. One notable application is its use in the development of small molecule inhibitors for various therapeutic targets. For instance, a study published in Journal of Medicinal Chemistry in 2019 reported the synthesis of a series of pyridine-based inhibitors targeting protein kinases, which are implicated in several diseases including cancer and inflammatory disorders.

The compound's structural features, particularly the presence of the pyridine ring, make it suitable for designing molecules with high binding affinity and selectivity towards specific protein targets. Additionally, its reactivity towards Michael addition reactions allows for the introduction of functional groups that can modulate biological activity and pharmacokinetic properties.

Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate has also been explored as a potential lead compound for drug discovery programs targeting neurodegenerative diseases. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited neuroprotective effects by modulating oxidative stress pathways and reducing neuroinflammation.

Industrial Applications

Beyond pharmaceutical research, Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate finds applications in various industrial sectors due to its unique chemical properties. In polymer science, it serves as a monomer for synthesizing functional polymers with tailored properties for use in coatings, adhesives, and electronic materials.

The reactivity of the acrylate moiety allows for controlled polymerization processes that can be fine-tuned to achieve desired molecular weights and architectures. For example, copolymers containing Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate units have been developed for use as binders in advanced coating formulations due to their excellent adhesion properties and resistance to environmental factors such as UV radiation and moisture.

In addition to polymer science, Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate is used as an intermediate in the production of agrochemicals such as herbicides and fungicides. Its ability to undergo selective chemical transformations makes it a valuable starting material for synthesizing compounds with specific biological activities.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE), such as gloves and safety goggles, when handling the compound.

The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. It is also important to follow local regulations regarding waste disposal to minimize environmental impact.

Conclusion

Ethyl (2E)-3-(6-methylpyridin-2-yl)acrylate (CAS No. 42329-20-4) is a multifunctional compound with significant potential across various scientific disciplines. Its unique chemical structure makes it an attractive building block for synthesizing bioactive molecules with therapeutic applications as well as functional materials for industrial use. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its importance in both academic and industrial settings.

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